Cas no 1041059-16-8 (2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1041059-16-8
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 4569256
• Update Time: 2025-06-13

2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C12H15NO2S/c1-7-3-4-9(8(2)5-7)11-13-10(6-16-11)12(14)15/h3-5,10-11,13H,6H2,1-2H3,(H,14,15)
• InChI Key： WTDGOGLHWOAHSL-UHFFFAOYSA-N
• SMILES： S1CC(C(O)=O)NC1C1=CC=C(C)C=C1C

2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid

Research Briefing on 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1041059-16-8)

In recent years, the compound 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1041059-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazolidine derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural and functional properties. The compound's molecular framework, featuring a thiazolidine ring and a carboxylic acid moiety, makes it a versatile candidate for drug development and biochemical studies.

Recent studies have focused on elucidating the pharmacological properties of 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid. One of the key findings is its role as a potential modulator of enzymatic activity. Researchers have investigated its interaction with specific enzymes involved in metabolic pathways, suggesting its utility in targeting diseases such as diabetes and neurodegenerative disorders. The compound's ability to influence enzyme kinetics has been demonstrated in vitro, with further in vivo studies currently underway to validate these findings.

Another area of interest is the compound's application in antimicrobial research. Preliminary data indicate that 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid exhibits inhibitory effects against certain bacterial strains, including antibiotic-resistant variants. This has sparked interest in its potential as a lead compound for developing new antimicrobial agents. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although detailed studies are required to fully understand the underlying processes.

In addition to its therapeutic potential, the synthetic pathways for 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid have been optimized to improve yield and purity. Recent advancements in synthetic chemistry have enabled the production of this compound on a larger scale, facilitating further preclinical and clinical investigations. These developments are crucial for transitioning from laboratory research to potential pharmaceutical applications.

Despite the promising results, challenges remain in the development of 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1041059-16-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable candidate for further exploration. Continued research efforts will be pivotal in unlocking its full therapeutic potential and addressing the existing challenges in its development.